Cas no 1040635-23-1 (3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide)

3-{[4-(4-Chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide is a synthetic organic compound featuring a thiophene-2-carboxamide core modified with a 4-(4-chlorophenyl)piperazinylsulfonyl group and an N-pentyl substituent. This structure confers potential pharmacological relevance, particularly in receptor binding studies, due to the presence of the chlorophenylpiperazine moiety, which is known for interactions with serotonin and dopamine receptors. The sulfonyl linkage enhances stability and may influence bioavailability, while the pentyl chain could modulate lipophilicity. The compound is of interest in medicinal chemistry research for its structural versatility and potential as a scaffold for developing bioactive molecules. Suitable for laboratory use, it requires careful handling under controlled conditions.
3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide structure
1040635-23-1 structure
Product Name:3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide
CAS No:1040635-23-1
MF:C20H26ClN3O3S2
MW:456.021741390228
CID:5382379
Update Time:2025-06-14

3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl-N-pentylthiophene-2-carboxamide
    • 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide
    • Inchi: 1S/C20H26ClN3O3S2/c1-2-3-4-10-22-20(25)19-18(9-15-28-19)29(26,27)24-13-11-23(12-14-24)17-7-5-16(21)6-8-17/h5-9,15H,2-4,10-14H2,1H3,(H,22,25)
    • InChI Key: NYLLLQUSMADEDN-UHFFFAOYSA-N
    • SMILES: C1(C(NCCCCC)=O)SC=CC=1S(N1CCN(C2=CC=C(Cl)C=C2)CC1)(=O)=O

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Additional information on 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide

Comprehensive Overview of 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide (CAS No. 1040635-23-1)

3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide (CAS No. 1040635-23-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a thiophene ring, a piperazine moiety, and a chlorophenyl group in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

The molecular formula of 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide is C20H26ClN3O3S2, with a molecular weight of 455.02 g/mol. Its intricate structure combines a thiophene-2-carboxamide core with a sulfonyl linker attached to a 4-(4-chlorophenyl)piperazine group. This design is particularly noteworthy because it integrates multiple pharmacophores, which are structural features known to enhance binding affinity and selectivity in drug discovery.

Recent studies have highlighted the potential of sulfonamide-based compounds like 1040635-23-1 in targeting specific enzymes or receptors. For instance, sulfonamides are often investigated for their role as enzyme inhibitors, particularly in the context of kinase modulation and G-protein-coupled receptor (GPCR) interactions. The piperazine moiety in this compound is also a common feature in many CNS-active drugs, suggesting possible applications in neurological research.

From a synthetic chemistry perspective, the preparation of 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. Researchers often optimize these processes to improve yield and purity, as high-quality samples are critical for accurate biological testing. The compound's solubility in organic solvents like DMSO and its stability under various conditions are also key considerations for laboratory use.

In the context of current trends, the scientific community is increasingly interested in structure-activity relationship (SAR) studies for compounds like 1040635-23-1. Such studies aim to correlate molecular modifications with biological effects, paving the way for the development of more potent and selective analogs. Additionally, the rise of computational chemistry and AI-driven drug design has enabled faster screening of similar compounds, making sulfonamide derivatives a hotspot for virtual screening campaigns.

Another area of growing interest is the environmental and green chemistry aspects of synthesizing such compounds. Researchers are exploring eco-friendly protocols to reduce waste and energy consumption during the production of 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide. This aligns with broader industry shifts toward sustainable practices in chemical manufacturing.

For those searching for "CAS 1040635-23-1 supplier" or "thiophene-2-carboxamide derivatives," it's important to note that this compound is primarily used for research purposes. Its availability from specialized chemical suppliers is subject to compliance with local regulations. Researchers often seek detailed spectroscopic data (e.g., NMR, HPLC) and safety profiles before procurement, which underscores the need for transparent documentation from manufacturers.

In summary, 3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-pentylthiophene-2-carboxamide represents a compelling case study in modern medicinal chemistry. Its multifaceted structure and potential applications in drug discovery make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, further insights into its mechanisms and optimizations are expected to emerge, solidifying its place in the landscape of bioactive molecules.

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